Cas no 1823812-86-7 (2-(2-Chloro-3,6-difluorophenyl)propanenitrile)

• Product Name: 2-(2-Chloro-3,6-difluorophenyl)propanenitrile
• CAS No: 1823812-86-7
• MF: C₉H₆ClF₂N
• MW: 201.600448131561
• CID: 6223020
• PubChem ID: 130134944
• Update Time: 2025-05-21

2-(2-Chloro-3,6-difluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,6-difluorophenyl)propanenitrile
• 1823812-86-7
• EN300-1983560
• 2-(2-Chloro-3,6-difluorophenyl)propanenitrile

• Inchi： 1S/C9H6ClF2N/c1-5(4-13)8-6(11)2-3-7(12)9(8)10/h2-3,5H,1H3
• InChI Key： CYPRYARFXFTQCN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C#N)C)F)F

Computed Properties

• Exact Mass: 201.0156832g/mol
• Monoisotopic Mass: 201.0156832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2-Chloro-3,6-difluorophenyl)propanenitrile

Introduction to 2-(2-Chloro-3,6-Difluorophenyl)Propanenitrile (CAS No. 1823812-86-7)

2-(2-Chloro-3,6-Difluorophenyl)Propanenitrile is a highly specialized organic compound with the CAS registry number 1823812-86-7. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications in drug development and advanced materials. The molecule consists of a chlorine atom and two fluorine atoms attached to a phenyl ring, which is further connected to a propanenitrile group. This combination of functional groups makes it a versatile building block for various chemical reactions and syntheses.

The synthesis of 2-(2-Chloro-3,6-Difluorophenyl)Propanenitrile involves a series of carefully controlled reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions required for its synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for pharmaceutical agents. The presence of halogen substituents on the aromatic ring enhances its reactivity, making it an ideal candidate for medicinal chemistry applications. Studies have shown that derivatives of this compound exhibit antimicrobial activity, particularly against gram-positive bacteria and certain fungal strains. Additionally, its ability to act as a building block for bioactive molecules has been explored in the context of cancer drug discovery.

In the realm of materials science, 2-(2-Chloro-3,6-Difluorophenyl)Propanenitrile has been investigated for its role in the synthesis of advanced polymers and organic semiconductors. The fluorine atoms on the phenyl ring contribute to the compound's stability and electronic properties, which are critical for applications in optoelectronics and flexible electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical strength.

The environmental impact of this compound has also been a topic of recent studies. Researchers have examined its degradation pathways under various conditions, including photodegradation and biodegradation. Results indicate that while the compound is relatively stable under normal conditions, it can undergo hydrolysis under specific pH conditions, leading to the formation of less hazardous byproducts.

Looking ahead, the development of novel synthetic routes for 2-(2-Chloro-3,6-Difluorophenyl)Propanenitrile remains a key area of research. Scientists are exploring green chemistry approaches that minimize waste and reduce energy consumption during production. Furthermore, investigations into its toxicity profile and ecotoxicological effects are ongoing to ensure its safe use in industrial applications.

In conclusion, 2-(2-Chloro-3,6-Difluorophenyl)Propanenitrile (CAS No. 1823812-86-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an even greater role in driving innovation across industries.